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Compound of Interest

Compound Name: Biligram

Cat. No.: B081538 Get Quote

A Note on "Biligram": Initial investigations into the fluorescent dye "Biligram" have revealed

that this term historically refers to an X-ray contrast agent used for cholangiography, a

radiographic examination of the bile ducts. This agent is not a fluorescent dye in the modern

scientific sense and is not commercially available for fluorescence-based research applications.

Therefore, this guide will focus on a widely used and commercially available fluorescent dye

with significant applications in biliary imaging: Indocyanine Green (ICG). This comprehensive

guide is intended for researchers, scientists, and drug development professionals, providing in-

depth technical information, experimental protocols, and visualizations to facilitate its

application in the laboratory.

Indocyanine Green (ICG): A Deep Dive into a
Versatile Near-Infrared Fluorophore
Indocyanine green (ICG) is a cyanine dye that has been in clinical use for decades, primarily

for determining cardiac output and liver function. Its unique spectral properties in the near-

infrared (NIR) window, coupled with a good safety profile, have led to its widespread adoption

in fluorescence imaging, particularly in the field of surgical guidance and biliary visualization.

Commercial Availability
ICG is readily available from several commercial suppliers, often under different trade names.

Researchers can procure ICG in various formulations, including sterile lyophilized powder for

injection. It is crucial to select a product grade that is appropriate for the intended research
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application, whether for in vitro cell-based assays, preclinical animal studies, or clinical

research.

Supplier Product Name Formulation Purity

Sigma-Aldrich Indocyanine Green Lyophilized Powder ≥95%

Thermo Fisher

Scientific
Indocyanine Green Lyophilized Powder ≥95%

MedChemExpress IC-Green™ Lyophilized Powder >98%

PULSION Medical

Systems
ICG-PULSION

Sterile Lyophilized

Powder
Pharmaceutical Grade

This table is for illustrative purposes and is not an exhaustive list of all available suppliers.

Core Properties of Indocyanine Green (ICG)
Understanding the physicochemical and spectral properties of ICG is fundamental to its

effective use in research.
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Property Value

Molecular Formula C₄₃H₄₇N₂NaO₆S₂

Molecular Weight 774.96 g/mol

Appearance Dark green to blue-green powder

Solubility Water, Methanol

Absorption Maximum (λabs) ~780 nm (in plasma)

Emission Maximum (λem) ~830 nm (in plasma)

Quantum Yield
~0.01-0.1 (highly dependent on solvent and

binding state)

Plasma Protein Binding >98% (primarily to albumin and lipoproteins)

Elimination Half-life 2-3 minutes

Excretion Exclusively via the biliary system

Experimental Protocols
The following are representative protocols for the application of ICG in biliary imaging research.

These should be adapted based on the specific experimental setup and goals.

In Vitro Spectral Characterization of ICG
Objective: To determine the absorption and emission spectra of ICG in different solvents.

Materials:

Indocyanine Green (ICG) powder

Phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO)

Fetal Bovine Serum (FBS)
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UV-Vis Spectrophotometer

Fluorometer

Quartz cuvettes

Procedure:

Prepare a stock solution of ICG in DMSO (e.g., 1 mg/mL).

Prepare working solutions of ICG (e.g., 1-10 µg/mL) in PBS, and PBS containing 10% FBS.

Absorption Measurement:

Use the respective solvents as blanks.

Measure the absorbance of each ICG solution from 600 nm to 900 nm using the UV-Vis

spectrophotometer.

Identify the wavelength of maximum absorbance (λabs).

Emission Measurement:

Excite the ICG solutions at their determined λabs.

Measure the fluorescence emission spectrum from 750 nm to 950 nm using the

fluorometer.

Identify the wavelength of maximum emission (λem).
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Experimental workflow for in vitro spectral characterization of ICG.

In Vivo Biliary Imaging in a Murine Model
Objective: To visualize the biliary tree in a mouse using ICG fluorescence imaging.

Materials:

Indocyanine Green (ICG) for injection

Sterile saline

2-4 month old healthy mouse

In vivo fluorescence imaging system with appropriate NIR filters

Anesthesia (e.g., isoflurane)

30G insulin syringes

Procedure:

Prepare a fresh solution of ICG in sterile saline at a concentration of 0.1 mg/mL.

Anesthetize the mouse using isoflurane.
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Acquire a baseline pre-injection fluorescence image of the abdominal region.

Administer a single intravenous injection of the ICG solution via the tail vein at a dose of 0.5

mg/kg.

Acquire fluorescence images of the abdominal region at various time points post-injection

(e.g., 5, 15, 30, 60, and 120 minutes).

Observe the accumulation of the fluorescent signal in the liver and subsequent excretion into

the biliary ducts and gallbladder.

Maintain the animal under anesthesia and on a heated stage throughout the imaging

session.

At the end of the experiment, euthanize the animal according to approved institutional

protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare ICG Solution
(0.1 mg/mL)

Anesthetize Mouse

Acquire Baseline Image

IV Injection of ICG
(0.5 mg/kg)

Acquire Images at
Time Points (t)

t = 5, 15, 30, 60, 120 min

Observe Biliary Excretion

End of Experiment
(Euthanasia)

Click to download full resolution via product page

Workflow for in vivo biliary imaging with ICG in a murine model.

Mechanism of Action and Signaling Pathway
The utility of ICG in biliary imaging is not based on a classical signaling pathway involving

receptor-ligand interactions. Instead, it relies on its pharmacokinetic properties. After

intravenous injection, ICG rapidly binds to plasma proteins, primarily albumin. This complex is

then selectively taken up by hepatocytes in the liver. Inside the hepatocytes, ICG is not
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metabolized and is efficiently secreted into the bile. This process of hepatic uptake and biliary

excretion allows for the dynamic visualization of the biliary system.

To cite this document: BenchChem. [Unveiling the Spectrum: A Technical Guide to
Fluorescent Dyes in Biliary Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081538#commercial-availability-of-biligram-
fluorescent-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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